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Compound of Interest

Compound Name: ULTREZ 10
CAS No.: 195739-91-4
Cat. No.: B1181463
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ULTREZ™ 10, a
carbomer-type polymer, in the development of ophthalmic drug delivery systems. Detailed
protocols for formulation preparation, characterization, and performance testing are provided to
guide researchers in utilizing this versatile excipient for creating effective and stable ocular
formulations.

Introduction to ULTREZ™ 10 in Ophthalmic
Formulations

ULTREZ™ 10 is a high molecular weight, cross-linked polyacrylic acid polymer.[1][2][3][4] In
ophthalmology, it is a preferred excipient due to its ability to form clear, viscous gels at low
concentrations, enhancing the residence time of formulations on the ocular surface and
improving drug bioavailability.[5][6][7] Its key properties relevant to ophthalmic delivery systems
include:
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» Rheology Modification: ULTREZ™ 10 imparts high viscosity to aqueous solutions, which is
crucial for prolonging contact time with the eye.[4][5] The polymer exhibits pseudoplastic
(shear-thinning) behavior, meaning the viscosity decreases under the shear stress of
blinking, improving comfort upon instillation, and increases at rest to ensure retention.[1][8]

e Mucoadhesion: The carboxylic acid groups in the polymer chain allow for hydrogen bonding
with the mucin layer of the tear film, leading to strong mucoadhesive properties.[5][9] This
adhesion further extends the duration the formulation remains on the eye's surface.

e Sustained Drug Release: The gel matrix formed by ULTREZ™ 10 can act as a reservoir for
the incorporated active pharmaceutical ingredient (API), providing a sustained release
profile.[10]

o Optical Clarity: Formulations prepared with ULTREZ™ 10 can be highly transparent, which is
a critical requirement for ophthalmic products to avoid blurred vision.[3][11]

o Safety and Biocompatibility: Carbomers like ULTREZ™ 10 have a long history of safe use in
ophthalmic preparations and are known for their low irritation potential.[2]

Formulation Development of ULTREZ™ 10

Ophthalmic Gels
General Formulation Protocol

This protocol outlines the basic steps for preparing a simple ULTREZ™ 10 ophthalmic gel. The
concentration of ULTREZ™ 10 can be varied, typically ranging from 0.1% to 0.5% w/w, to
achieve the desired viscosity.[12]

Materials:

ULTREZ™ 10 NF polymer

Purified water

Neutralizing agent (e.g., 0.1 N Sodium Hydroxide, Triethanolamine)

Isotonicity agent (e.g., Mannitol, Sodium Chloride)[11]
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e Preservative (if for multi-dose use)

» Active Pharmaceutical Ingredient (API)

Equipment:

Analytical balance

pH meter

Overhead stirrer or magnetic stirrer

Beakers and other standard laboratory glassware

Autoclave for sterilization

Protocol:

e Dispersion: Slowly sprinkle the required amount of ULTREZ™ 10 powder into a vortex of
vigorously stirred purified water. Continue stirring until the polymer is fully dispersed and
hydrated. Avoid clumping.

e API Incorporation: If the API is water-soluble, dissolve it in a separate portion of purified
water and then add it to the polymer dispersion. If the API is not water-soluble, it may need
to be incorporated as a suspension after the gel is formed.

« |sotonicity Adjustment: Dissolve the isotonicity agent in the dispersion. Ophthalmic solutions
should be isotonic with tear fluid (approximately 280-320 mOsm/kg).[13]

o Neutralization: While continuously stirring, slowly add the neutralizing agent dropwise to the
dispersion. This will cause the polymer to uncoil and the viscosity to increase, forming a gel.
Monitor the pH and adjust it to the desired range for ophthalmic formulations (typically pH
6.8-7.4).[8]

o Preservative Addition: If required, add the preservative at this stage.

o Final Volume Adjustment: Add purified water to reach the final target volume and stir until a
homogenous gel is formed.
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« Sterilization: Sterilize the final formulation, for example, by autoclaving. Note that the
viscosity of the gel may decrease after autoclaving, so this should be accounted for during
formulation development.[11]

Experimental Workflow for Formulation
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Start: Define Formulation Requirements
(API, Target Viscosity, pH)

1. Polymer Dispersion
ULTREZ™ 10 in Purified Water

'

2. API Incorporation
Add soluble API or prepare for suspension

'

3. Isotonicity Adjustment
Add Mannitol or NaCl

'

4. Neutralization
Add NaOH or TEA to target pH
(Gel Formation)

i

5. Preservative Addition
(If required)

'

6. Final Volume Adjustment
Add water and homogenize

'

7. Sterilization
Autoclave the final formulation

;

End: Ophthalmic Gel Formulation

Click to download full resolution via product page

Workflow for preparing an ULTREZ™ 10 ophthalmic gel.
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Characterization of ULTREZ™ 10 Ophthalmic Gels
Viscosity Measurement

Objective: To determine the rheological properties of the formulated gel, which are critical for its
performance.

Equipment: Rotational viscometer or rheometer (e.g., Brookfield viscometer, cone and plate
rheometer).

Protocol:
o Place a suitable amount of the gel sample in the viscometer cup.

o Allow the sample to equilibrate to a controlled temperature (e.g., 25°C or 34°C to simulate
ocular surface temperature).

o Measure the viscosity at various shear rates (e.g., ranging from 0.1 to 100 s™1) to
characterize the shear-thinning behavior.

o For a simple viscosity check, a single point measurement can be taken at a specific shear
rate.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).

Quantitative Data on Viscosity

The viscosity of Carbopol gels is influenced by the polymer concentration and the pH of the
formulation.
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Carbopol . .
. Viscosity (cP) at
Concentration (% pH Reference
low shear rate
wiw)
Varies significantly
0.1-05 40-7.0 with pH and [14]
concentration
0.5 6.0 ~6000 [8]
1.0 6.0 ~12000 [8]
2.0 6.0 ~20000 [8]
3.0 6.0 >20000 [9]

Note: Viscosity values are approximate and can vary based on the specific formulation and

measurement conditions.

In Vitro Drug Release Testing

Objective: To evaluate the rate and extent of drug release from the ophthalmic gel.

Equipment: Franz diffusion cell apparatus.[15][16][17][18]

Protocol:

 Membrane Preparation: A synthetic membrane (e.g., cellulose acetate, polysulfone) or a

biological membrane (e.g., excised cornea) is placed between the donor and receptor

compartments of the Franz diffusion cell.

o Receptor Medium: The receptor compartment is filled with a suitable medium that mimics

tear fluid (e.g., simulated lacrimal fluid, phosphate-buffered saline at pH 7.4). The medium

should be maintained at a constant temperature (e.g., 34°C + 0.5°C) and stirred

continuously.[18]

o Sample Application: A precise amount of the ophthalmic gel is placed on the membrane in

the donor compartment.
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o Sampling: At predetermined time intervals, samples are withdrawn from the receptor
compartment and replaced with an equal volume of fresh receptor medium to maintain sink
conditions.

e Analysis: The concentration of the drug in the collected samples is determined using a
validated analytical method, such as UV-Vis spectrophotometry or HPLC.[17][18]

o Data Analysis: The cumulative amount of drug released is plotted against time to determine
the release profile. The release kinetics can be fitted to various mathematical models (e.g.,
zero-order, first-order, Higuchi) to understand the release mechanism.[19]

Experimental Workflow for In Vitro Drug Release
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Start: Prepare Franz Diffusion Cell

1. Mount Membrane
(Synthetic or Biological)

'

2. Fill Receptor Compartment
(Simulated Tear Fluid, 34°C)

l

3. Apply Gel to Donor Compartment

'

4. Withdraw Samples at Intervals

l

5. Analyze Drug Concentration
(UV-Vis or HPLC)

l

6. Plot Cumulative Release vs. Time

End: Determine Drug Release Profile

Click to download full resolution via product page

Workflow for in vitro drug release testing.

Mucoadhesion Studies
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Objective: To quantify the mucoadhesive strength of the formulation, which is indicative of its

residence time on the ocular surface.

Method 1: Rheological Synergy

Prepare a mucin dispersion (e.g., 5-15% wi/w in simulated tear fluid).[20]

Measure the viscosity of the ULTREZ™ 10 gel (n_gel) and the mucin dispersion (n_mucin)
separately.

Mix the gel and the mucin dispersion (e.g., in a 1:1 ratio) and measure the viscosity of the
mixture (n_mix).

Calculate the rheological synergy (An) using the following equation: An =n_mix - (n_gel +
n_mucin).

A positive value of An indicates a mucoadhesive interaction.

Method 2: Tensile Test

A piece of mucosal tissue (e.g., from a porcine eye) is secured to a holder.

A defined amount of the gel is applied to the mucosal surface.

Another surface (e.g., a probe of a texture analyzer) is brought into contact with the gel.
After a set contact time, the surfaces are separated at a constant speed.

The force required to detach the surfaces (force of detachment) and the work of adhesion
(area under the force-distance curve) are measured as indicators of mucoadhesive strength.

Mechanism of Mucoadhesion
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ULTREZ™ 10 Gel Mucin Layer of Tear Film
Carboxylic Acid Groups (-COOH) Glycoproteins with Sialic Acid Residues
in Polymer Chains (Negatively Charged)

Proton Donors Proton Acceptors

Hydrogen Bonding

Mucoadhesion
(Prolonged Ocular Residence Time)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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